Cas no 926139-62-0 (1-[(4-Tert-butylphenyl)carbamoyl]ethyl 6-chloropyridine-3-carboxylate)

• Product Name: 1-[(4-Tert-butylphenyl)carbamoyl]ethyl 6-chloropyridine-3-carboxylate
• CAS No: 926139-62-0
• MF: C₁₉H₂₁ClN₂O₃
• MW: 360.834644079208
• CID: 5455578
• PubChem ID: 16522596
• Update Time: 2025-07-14

1-[(4-Tert-butylphenyl)carbamoyl]ethyl 6-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z18370261
• 1-[(4-TERT-BUTYLPHENYL)CARBAMOYL]ETHYL 6-CHLOROPYRIDINE-3-CARBOXYLATE
• EN300-26596249
• [1-(4-tert-butylanilino)-1-oxopropan-2-yl] 6-chloropyridine-3-carboxylate
• 926139-62-0
• AKOS016852591
• AKOS001415072
• 1-[(4-Tert-butylphenyl)carbamoyl]ethyl 6-chloropyridine-3-carboxylate

• Inchi： 1S/C19H21ClN2O3/c1-12(25-18(24)13-5-10-16(20)21-11-13)17(23)22-15-8-6-14(7-9-15)19(2,3)4/h5-12H,1-4H3,(H,22,23)
• InChI Key： LOKVLZNAGQKQLO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(=O)OC(C)C(NC1C=CC(=CC=1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 360.1240702g/mol
• Monoisotopic Mass: 360.1240702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 68.3Ų

Additional information on 1-[(4-Tert-butylphenyl)carbamoyl]ethyl 6-chloropyridine-3-carboxylate

1-[(4-Tert-butylphenyl)carbamoyl]ethyl 6-chloropyridine-3-carboxylate: A Comprehensive Overview

The compound 1-[(4-Tert-butylphenyl)carbamoyl]ethyl 6-chloropyridine-3-carboxylate, with the CAS Registry Number 926139-62-0, is a specialized organic molecule that has garnered significant attention in the field of biomedical research. This compound belongs to a class of pyridine carboxylates and incorporates a unique combination of structural features, including a chlorinated pyridine ring, an ethyl group, and a tert-butyl-substituted phenyl carbamoyl moiety. Its intricate structure positions it as a potential candidate for various applications in pharmacology, chemistry, and biotechnology.

Recent studies have highlighted the importance of such compounds in drug discovery and targeted therapy development. The presence of the 6-chloropyridine-3-carboxylate core provides a rigid and aromatic framework, which is often desirable in medicinal chemistry for binding affinity and stability. Additionally, the 4-Tert-butylphenylcarbamoyl group introduces steric bulk and hydrophobic properties, which can influence metabolism, absorption, and drug-target interactions.

One of the most promising avenues for this compound is its potential role in antitumor drug development. Research indicates that pyridine-based derivatives can exhibit cytotoxicity against cancer cells, making them valuable candidates for anticancer agents. The chlorinated pyridine ring, combined with the ethyl group and carbamoyl substituent, may enhance bioavailability and target selectivity, which are critical factors in chemotherapy.

Furthermore, this compound has shown intriguing properties in biological imaging. Its structure allows for the incorporation of various imaging agents, such as fluorophores or metal complexes, enabling real-time tracking of its distribution and metabolism in biological systems. This makes it a potential candidate for diagnostic tools and theranostic platforms.

Recent advancements in crystallography and computational chemistry have provided deeper insights into the molecular architecture of this compound. X-ray crystallography studies have revealed its rigid conformation, which is essential for maintaining biochemical stability. Meanwhile, computational modeling has demonstrated how the tert-butyl group influences protein-ligand interactions, offering valuable clues for rational drug design.

In terms of synthesis and characterization, this compound represents a challenging yet rewarding target for organic chemists. The introduction of the carbamoyl group at the 4-tert-butylphenyl position requires precise control over reaction conditions to ensure stereochemical integrity. Similarly, the chlorination of the pyridine ring demands careful optimization to achieve high yields and purity.

Beyond its immediate applications in pharmaceuticals, this compound also holds promise in agricultural chemistry. Its structural features suggest potential utility as a pesticide or herbicide, where the chlorinated pyridine ring could contribute to target specificity and efficacy.

Finally, ongoing research is exploring the toxicological profile of this compound. Initial studies suggest that it exhibits minimal toxicity to non-target organisms, making it a promising candidate for eco-friendly applications. Further investigations are underway to evaluate its long-term environmental impact and biodegradability.